molecular formula C8H13N3O2 B1368947 ethyl 5-amino-1-ethyl-1H-pyrazole-4-carboxylate

ethyl 5-amino-1-ethyl-1H-pyrazole-4-carboxylate

Cat. No.: B1368947
M. Wt: 183.21 g/mol
InChI Key: HZTFPBUNTFBMES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 5-amino-1-ethyl-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C8H13N3O2 and its molecular weight is 183.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H13N3O2

Molecular Weight

183.21 g/mol

IUPAC Name

ethyl 5-amino-1-ethylpyrazole-4-carboxylate

InChI

InChI=1S/C8H13N3O2/c1-3-11-7(9)6(5-10-11)8(12)13-4-2/h5H,3-4,9H2,1-2H3

InChI Key

HZTFPBUNTFBMES-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=C(C=N1)C(=O)OCC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Triethylamine (19.6 ml, 144 mmol) was added cautiously to a solution of ethyl (ethoxymethylene)cyanoacetate (10.1 g, 60 mmol) and ethyl hydrazine oxalate (9.9 g, 66 mmol) in ethanol (200 ml). The mixture was heated at reflux for 24 h then concentrated in vacuo. The residue was redissolved in EtOAc, washed with 5% KHCO3 solution then brine, dried and concentrated in vacuo. The residue was purified by flash chromatography on silica gel (eluant; 25% pet. ether:75% EtOAc) to yield the title compound (8.8 g, 80%).
Quantity
19.6 mL
Type
reactant
Reaction Step One
Quantity
10.1 g
Type
reactant
Reaction Step One
Quantity
9.9 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Yield
80%

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